Cas no 1269530-05-3 (4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid)

• Product Name: 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid
• CAS No: 1269530-05-3
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 5158529
• Update Time: 2026-03-04

4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid
• 4,6-Dimethyl-2,3-dihydrobenzo[b]thiophene-2-carboxylicacid
• A908412
• 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 2,3-dihydro-4,6-dimethyl-

• Inchi： 1S/C11H12O2S/c1-6-3-7(2)8-5-10(11(12)13)14-9(8)4-6/h3-4,10H,5H2,1-2H3,(H,12,13)
• InChI Key： AHSMOSGRCCUVBA-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=C(C)C=2CC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6

Additional information on 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid

Introduction to 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid (CAS No. 1269530-05-3) and Its Emerging Applications

4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid, identified by the chemical identifier CAS No. 1269530-05-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential biological activities. This compound belongs to the benzo[b]thiophene family, a class of molecules known for their broad spectrum of applications in drug discovery and material engineering.

The molecular structure of 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid features a fused ring system consisting of a benzene ring and a thiophene ring, with two methyl groups attached at the 4 and 6 positions. The presence of a carboxylic acid functional group at the 2-position further enhances its reactivity and utility in synthetic chemistry. This structural configuration not only contributes to its stability but also allows for diverse modifications, making it a valuable scaffold for developing novel compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[b]thiophene derivatives. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid molecule has been investigated for its ability to interact with biological targets such as enzymes and receptors, which could lead to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The carboxylic acid group provides multiple avenues for further functionalization, allowing researchers to tailor its properties for specific applications. For instance, esterification or amidation of the carboxylic acid can yield derivatives with enhanced solubility or bioavailability, which are crucial factors in drug development. Additionally, the aromatic nature of the benzo[b]thiophene core makes it an attractive candidate for designing molecules with improved metabolic stability.

Recent advancements in computational chemistry have also facilitated the study of 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing insights into its potential pharmacological effects. These studies have highlighted the compound's ability to modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. As a result, it has become a focal point for researchers seeking to develop innovative treatments.

The material science applications of 4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid are equally noteworthy. Its unique electronic properties make it suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb and emit light in specific wavelength ranges has been exploited to develop high-performance optoelectronic devices. Furthermore, its thermal stability and chemical resistance make it an ideal candidate for use in coatings and advanced materials.

In conclusion,4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid (CAS No. 1269530-05-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and diverse applications underscore its importance as a research chemical. As ongoing studies continue to uncover new possibilities for this molecule,4,6-Dimethyl-2,3-dihydro-benzo[b]thiophene-2-carboxylic acid is poised to play a crucial role in shaping the future of chemical innovation.